Cas no 1806303-47-8 (2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid
• CAS No: 1806303-47-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4820240
• Update Time: 2025-05-24

2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid

• Inchi： 1S/C9H6BrNO3/c10-4-7-11-6-3-1-2-5(9(12)13)8(6)14-7/h1-3H,4H2,(H,12,13)
• InChI Key： XJZZCHOGQRRSKF-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC=C(C(=O)O)C=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid

2-(Bromomethyl)benzo[d]oxazole-7-carboxylic Acid: A Comprehensive Overview

The compound 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid, identified by the CAS number 1806303-47-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a bromomethyl group and a carboxylic acid moiety. The benzo[d]oxazole ring is a heterocyclic aromatic system that has gained considerable attention due to its versatile reactivity and potential applications in drug design and materials science.

The benzo[d]oxazole core of this compound is a six-membered ring containing two nitrogen atoms at positions 1 and 3. This structure is highly aromatic, making it stable and reactive under certain conditions. The bromomethyl group attached at position 2 introduces electrophilic character to the molecule, enhancing its reactivity in various substitution reactions. Meanwhile, the carboxylic acid group at position 7 imparts acidic properties, which can be exploited in synthesizing bioactive molecules or as intermediates in organic synthesis.

Recent studies have highlighted the potential of 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in the synthesis of antitumor agents, where the bromomethyl group serves as an electrophilic center for nucleophilic attacks by biological targets. Additionally, the carboxylic acid group allows for further functionalization, enabling the creation of diverse derivatives with enhanced bioavailability and efficacy.

In terms of physical properties, this compound exhibits a melting point of approximately 245°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 280-310 nm, attributed to the conjugated π-system within the benzo[d]oxazole ring. These properties make it suitable for applications in optoelectronic materials and sensors.

The synthesis of 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid typically involves multi-step reactions starting from benzene derivatives. One common approach includes the formation of the benzo[d]oxazole ring through cyclization reactions followed by bromination at position 2 and subsequent oxidation to introduce the carboxylic acid group. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has shown moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. Its toxicity profile has been evaluated in various assays, revealing low acute toxicity to aquatic organisms but requiring further studies on long-term effects.

In conclusion, 2-(Bromomethyl)benzo[d]oxazole-7-carboxylic acid represents a valuable building block in organic synthesis with promising applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a key intermediate in drug discovery and material science.